4-Fluoro-5-iodo-2-methoxy-benzonitrile

• Molecular Formula: C8H5FINO
• Molecular Weight: 277.03 g/mol
• IUPAC Name: 4-fluoro-5-iodo-2-methoxybenzonitrile
• InChI: InChI=1S/C8H5FINO/c1-12-8-3-6(9)7(10)2-5(8)4-11/h2-3H,1H3
• InChI Key: QQXDMWUGNPAANF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C#N)I)F

Description

4-Fluoro-5-iodo-2-methoxy-benzonitrile is a useful research compound. Its molecular formula is C8H5FINO and its molecular weight is 277.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-fluoro-2-methoxybenzonitrile (3.00 g, 20 mmol) and N-iodosuccinimide (NIS) (4.7 g, 21 mmol) under nitrogen was added TFA (35 mL) and the reaction was stirred at room temperature for 20 hours. The volatiles were removed in vacuo and the residue was taken up in 1:1 ethyl acetate:ether and was washed with aqueous sodium bicarbonate and then brine containing enough sodium sulfite to remove the iodine color. The aqueous layers were back extracted with more 1:1 ethyl acetate:ether and the combined organic layers were dried over sodium sulfate and evaporated. The residue was treated with ether/hexanes to afford clean iodo title product as a white solid. 1H-NMR (500 MHz, CDCl3) δ ppm 3.930 (s, 3H), 6.730 (d, J=9.4 Hz, 1H), 7.900 (d, J=6.8 Hz, 1H).